4-{[(2-methoxyphenoxy)acetyl]amino}-N-propylbenzamide

• Molecular Formula: C19H22N2O4
• Molecular Weight: 342.4 g/mol
• IUPAC Name: 4-[[2-(2-methoxyphenoxy)acetyl]amino]-N-propylbenzamide
• InChI: InChI=1S/C19H22N2O4/c1-3-12-20-19(23)14-8-10-15(11-9-14)21-18(22)13-25-17-7-5-4-6-16(17)24-2/h4-11H,3,12-13H2,1-2H3,(H,20,23)(H,21,22)
• InChI Key: BEZCAJVEBLXYPN-UHFFFAOYSA-N
• SMILES: CCCNC(=O)C1=CC=C(C=C1)NC(=O)COC2=CC=CC=C2OC

Description

4-{[(2-methoxyphenoxy)acetyl]amino}-N-propylbenzamide, also known as MPAP, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It was first synthesized in the early 2000s and has since been the subject of numerous scientific studies.

Scientific Research Applications

4-{[(2-methoxyphenoxy)acetyl]amino}-N-propylbenzamide has been studied for its potential therapeutic applications in a variety of areas, including neurodegenerative diseases, addiction, and pain management. It has been shown to have neuroprotective effects in animal models of Parkinson's disease and Alzheimer's disease, as well as potential anti-addictive effects in animal models of cocaine and opioid addiction. Additionally, this compound has been shown to have analgesic effects in animal models of pain.

Mechanism of Action

The mechanism of action of 4-{[(2-methoxyphenoxy)acetyl]amino}-N-propylbenzamide is not fully understood, but it is thought to involve modulation of the endocannabinoid system. Specifically, this compound has been shown to inhibit the enzyme fatty acid amide hydrolase (FAAH), which is responsible for the breakdown of endocannabinoids such as anandamide. By inhibiting FAAH, this compound increases the levels of endocannabinoids in the brain, which may contribute to its neuroprotective, anti-addictive, and analgesic effects.
Biochemical and Physiological Effects:
In addition to its effects on the endocannabinoid system, this compound has been shown to have a variety of other biochemical and physiological effects. For example, it has been shown to increase levels of brain-derived neurotrophic factor (BDNF), a protein that is important for the growth and survival of neurons. Additionally, this compound has been shown to increase levels of the neurotransmitter dopamine in the brain, which may contribute to its anti-addictive effects.

Advantages and Limitations for Lab Experiments

One advantage of 4-{[(2-methoxyphenoxy)acetyl]amino}-N-propylbenzamide for lab experiments is that it is a synthetic compound, which means that it can be easily synthesized in large quantities and purified for use in experiments. Additionally, this compound has been extensively studied in animal models, which means that there is a wealth of data available on its effects and potential therapeutic applications. However, one limitation of this compound is that its mechanism of action is not fully understood, which makes it difficult to design experiments to test specific hypotheses about its effects.

Future Directions

There are several potential future directions for research on 4-{[(2-methoxyphenoxy)acetyl]amino}-N-propylbenzamide. One area of research could be to further investigate its neuroprotective effects in animal models of neurodegenerative diseases, with the goal of developing it as a potential therapeutic agent for these conditions. Another area of research could be to investigate its potential anti-addictive effects in human clinical trials, with the goal of developing it as a treatment for addiction. Additionally, further research could be done to elucidate the mechanism of action of this compound, which could lead to a better understanding of its effects and potential therapeutic applications.

Synthesis Methods

The synthesis of 4-{[(2-methoxyphenoxy)acetyl]amino}-N-propylbenzamide involves several steps, including the reaction of 2-methoxyphenol with acetic anhydride to form 2-methoxyacetophenone, which is then reacted with propylamine to form N-propyl-2-methoxyacetophenone. This compound is then reacted with phosgene to form N-propyl-2-methoxyacetophenone chloroformate, which is then reacted with 2-(2-methoxyphenoxy)acetic acid to form this compound.